1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 2-benzylsulfonyl-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H24N2O4S/c1-26-19-10-6-5-9-18(19)21-11-13-22(14-12-21)20(23)16-27(24,25)15-17-7-3-2-4-8-17/h2-10H,11-16H2,1H3
• InChI Key: QUPCNZXWZVZKBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)CS(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

1-[(Benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine (BZAP) is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. BZAP is a piperazine derivative that was first synthesized in the early 2000s and has since been studied extensively for its pharmacological effects.

Mechanism of Action

The exact mechanism of action of 1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the serotonin and dopamine systems. 1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine has been shown to increase the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter levels in the brain, the reduction of oxidative stress, and the inhibition of certain enzymes involved in cancer cell proliferation. 1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. However, one limitation is the lack of available information on the toxicity and safety of 1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine, which may restrict its use in certain experiments.

Future Directions

There are a number of future directions for research on 1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine, including further studies on its mechanism of action, its potential therapeutic applications in various fields of medicine, and its toxicity and safety profile. Additionally, research may focus on the development of new derivatives of 1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine with improved pharmacological properties.

Scientific Research Applications

1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, 1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, 1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine has been studied for its anxiolytic and antidepressant effects and may be useful in the treatment of anxiety and depression. In oncology, 1-[(benzylsulfonyl)acetyl]-4-(2-methoxyphenyl)piperazine has been shown to have antitumor activity and may be useful in the treatment of cancer.